Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-

• Molecular Formula: C10H8ClF3O3
• Molecular Weight: 268.61 g/mol
• IUPAC Name: 2-[2-chloro-4-(trifluoromethyl)phenoxy]propanoic acid
• InChI: InChI=1S/C10H8ClF3O3/c1-5(9(15)16)17-8-3-2-6(4-7(8)11)10(12,13)14/h2-5H,1H3,(H,15,16)
• InChI Key: DFVFQSNJOFPICB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=C(C=C(C=C1)C(F)(F)F)Cl

Description

Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]- is a useful research compound. Its molecular formula is C10H8ClF3O3 and its molecular weight is 268.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 mL (0.100 mol) of 2 M aqueous NaOH solution was added to a solution of 14.00 g (0.047 mol) of ethyl 2-(2-chloro-4-trifluoromethyl-phenoxy)-propionate in 100 mL EtOH and the mixture was refluxed for 1 hour. EtOH was evaporated off i. vac., the residue was diluted with ice water and acidified with 2 M aqueous HCl. The precipitate formed was filtered off, washed with water and dried at 70° C. i. vac.